Cas no 2158406-40-5 (2,2-dimethyl-1-(3-methylbut-2-en-1-yl)cyclopropane-1-carbaldehyde)

• Product Name: 2,2-dimethyl-1-(3-methylbut-2-en-1-yl)cyclopropane-1-carbaldehyde
• CAS No: 2158406-40-5
• MF: C₁₁H₁₈O
• MW: 166.260023593903
• CID: 6340880
• PubChem ID: 165589069
• Update Time: 2025-05-25

2,2-dimethyl-1-(3-methylbut-2-en-1-yl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(3-methylbut-2-en-1-yl)cyclopropane-1-carbaldehyde
• EN300-1619690
• 2158406-40-5

• Inchi： 1S/C11H18O/c1-9(2)5-6-11(8-12)7-10(11,3)4/h5,8H,6-7H2,1-4H3
• InChI Key： RQAYTUZLEPWSDL-UHFFFAOYSA-N
• SMILES： O=CC1(C/C=C(\C)/C)CC1(C)C

Computed Properties

• Exact Mass: 166.135765193g/mol
• Monoisotopic Mass: 166.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Additional information on 2,2-dimethyl-1-(3-methylbut-2-en-1-yl)cyclopropane-1-carbaldehyde

Recent Advances in the Study of 2,2-dimethyl-1-(3-methylbut-2-en-1-yl)cyclopropane-1-carbaldehyde (CAS: 2158406-40-5)

The compound 2,2-dimethyl-1-(3-methylbut-2-en-1-yl)cyclopropane-1-carbaldehyde (CAS: 2158406-40-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This cyclopropane derivative, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on elucidating its synthesis pathways, biological activities, and potential therapeutic applications.

One of the key breakthroughs in the study of this compound is its role as an intermediate in the synthesis of bioactive molecules. Researchers have developed novel synthetic routes to produce 2,2-dimethyl-1-(3-methylbut-2-en-1-yl)cyclopropane-1-carbaldehyde with high yield and purity, which is critical for its application in drug development. The compound's cyclopropane ring and aldehyde functional group make it a versatile building block for the construction of more complex molecules with potential pharmacological activities.

In the context of biological activity, recent in vitro studies have demonstrated that 2,2-dimethyl-1-(3-methylbut-2-en-1-yl)cyclopropane-1-carbaldehyde exhibits moderate inhibitory effects against certain enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents. Additionally, preliminary data indicate that this compound may interact with specific cellular receptors, although further mechanistic studies are required to fully understand its mode of action.

Another area of interest is the compound's potential application in agrochemicals. Recent research has explored its use as a precursor for the synthesis of novel pesticides. The structural features of 2,2-dimethyl-1-(3-methylbut-2-en-1-yl)cyclopropane-1-carbaldehyde, particularly its cyclopropane ring, are believed to contribute to its stability and bioactivity, making it a promising candidate for further development in this field.

Despite these promising findings, challenges remain in the optimization of the compound's pharmacological properties. Current research efforts are focused on modifying its structure to enhance its bioavailability and reduce potential toxicity. Computational chemistry and molecular modeling techniques are being employed to predict the compound's interactions with biological targets, which could accelerate the discovery of derivatives with improved efficacy and safety profiles.

In conclusion, 2,2-dimethyl-1-(3-methylbut-2-en-1-yl)cyclopropane-1-carbaldehyde (CAS: 2158406-40-5) represents a compound of significant interest in chemical biology and pharmaceutical research. Its unique structural properties and demonstrated biological activities make it a valuable subject for further investigation. Future studies should aim to explore its full therapeutic potential, optimize its synthetic routes, and investigate its mechanisms of action in greater detail.